Cas no 1804838-31-0 (3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804838-31-0
• MF: C₉H₄F₆N₂O₂
• MW: 286.130682945251
• CID: 4833116
• Update Time: 2025-11-01

3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4F6N2O2/c10-8(11,12)6-5(19-9(13,14)15)3-17-4(1-2-16)7(6)18/h3,18H,1H2
• InChI Key： JRAKMEDOUMVRJW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC#N)C=1O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.3
• Topological Polar Surface Area: 66.1

Additional information on 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile

3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804838-31-0): An Overview

3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804838-31-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile is characterized by the presence of a pyridine ring substituted with a hydroxy group, a trifluoromethoxy group, and a trifluoromethyl group, along with an acetonitrile moiety. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile in the treatment of inflammatory diseases. A 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile has also shown promise in cancer research. A 2022 study published in Cancer Research reported that this compound exhibits significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial processes for preventing tumor growth and metastasis.

The pharmacokinetic properties of 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile have also been investigated. A 2023 study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and a long half-life, making it suitable for oral administration in clinical settings.

The safety profile of 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile has been extensively studied to ensure its suitability for clinical use. Preclinical toxicity studies conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support the further development of this compound for human use.

In conclusion, 3-Hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804838-31-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, paving the way for its potential use as a novel therapeutic agent.